6-Chloro-4-methylpicolinimidamide hydrochloride

• CAS No.: 1179361-43-3
• Molecular Formula: C7H9Cl2N3
• Molecular Weight: 206.07 g/mol
• IUPAC Name: 6-chloro-4-methylpyridine-2-carboximidamide;hydrochloride
• InChI: InChI=1S/C7H8ClN3.ClH/c1-4-2-5(7(9)10)11-6(8)3-4;/h2-3H,1H3,(H3,9,10);1H
• InChI Key: CSFKTSZNEBZLOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)Cl)C(=N)N.Cl

Description

6-Chloro-4-methylpicolinimidamide hydrochloride is a pyridine-derived compound featuring an amidine functional group (imidamide) at position 2, a chlorine substituent at position 6, and a methyl group at position 4 of the pyridine ring. The hydrochloride salt form enhances its aqueous solubility, making it suitable for applications in pharmaceutical synthesis or biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-4-methylpicolinimidamide hydrochloride typically involves the chlorination of 4-methylpicolinimidamide. The reaction is carried out under controlled conditions to ensure the selective introduction of the chloro group at the desired position. The reaction conditions often include the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride, and the reaction is conducted in an inert solvent like dichloromethane.

Industrial Production Methods

In an industrial setting, the production of 6-Chloro-4-methylpicolinimidamide hydrochloride may involve a continuous flow process to enhance efficiency and yield. The process includes the chlorination step followed by the addition of hydrochloric acid to form the hydrochloride salt. The product is then purified through crystallization or recrystallization techniques to obtain a high-purity compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-4-methylpicolinimidamide hydrochloride undergoes several types of chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in redox reactions, where the imidamide group can be oxidized or reduced.

Hydrolysis: The imidamide group can undergo hydrolysis in the presence of water or aqueous acids, leading to the formation of corresponding carboxylic acids.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and other nucleophiles. The reactions are typically carried out in polar solvents like dimethyl sulfoxide or acetonitrile.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used.

Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.

Hydrolysis: Acidic or basic aqueous solutions are used to facilitate hydrolysis.

Major Products Formed

Substitution Reactions: Products include substituted picolinimidamides with various functional groups.

Oxidation and Reduction Reactions: Products include oxidized or reduced forms of the original compound.

Hydrolysis: Products include carboxylic acids and amines.

Scientific Research Applications

6-Chloro-4-methylpicolinimidamide hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules. Its reactivity makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent. Its derivatives are being investigated for their pharmacological effects.

Industry: It is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 6-Chloro-4-methylpicolinimidamide hydrochloride involves its interaction with specific molecular targets. The chloro and methyl groups play a crucial role in its binding affinity and specificity. The compound can interact with enzymes, receptors, or other biomolecules, leading to modulation of their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis based on substituent variations and available

Table 1: Structural Comparison of 6-Chloro-4-methylpicolinimidamide Hydrochloride and Analogues

Compound Name	Substituent (Position 4)	Chloro Position	Similarity Score*	CAS Number
6-Chloro-4-methylpicolinimidamide HCl	Methyl	6	N/A	Not Provided
4-Phenoxypicolinimidamide HCl	Phenoxy	Likely 6	0.96	1179360-52-1
4-Ethoxypicolinimidamide HCl	Ethoxy	Likely 6	0.95	1179359-73-9
4-(2-Methoxyethoxy)picolinimidamide HCl	Methoxyethoxy	Likely 6	0.93	1179362-89-0
4-(Pyridin-3-yloxy)picolinimidamide HCl	Pyridin-3-yloxy	Likely 6	0.93	Not Provided

*Similarity scores are derived from structural alignment algorithms and indicate the degree of resemblance to the target compound .

Key Observations:

Substituent Effects on Physicochemical Properties: The methyl group in the target compound confers lower steric hindrance and higher hydrophobicity compared to bulkier substituents like phenoxy or pyridin-3-yloxy. This may enhance membrane permeability in biological systems but reduce aqueous solubility relative to polar substituents (e.g., methoxyethoxy). However, their size may limit metabolic stability.

The pyridin-3-yloxy group introduces a heterocyclic moiety, which might enable additional hydrogen bonding or metal coordination in target interactions.

Synthetic and Stability Considerations: Hydrochloride salts of these compounds generally exhibit improved stability in acidic conditions, but substituents like phenoxy may increase sensitivity to oxidative degradation . Smaller substituents (e.g., methyl) likely simplify synthesis due to reduced steric challenges during functionalization.

Biological Activity

6-Chloro-4-methylpicolinimidamide hydrochloride (CAS Number: 1179361-43-3) is a chemical compound with significant biological activity, particularly in the realm of cancer research. This article delves into its biological properties, mechanisms of action, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The compound features a unique structure characterized by:

• Chloro Group : Enhances reactivity through nucleophilic substitution reactions.
• Methyl Group : Influences biological interactions and lipophilicity.
• Picolinimidamide Backbone : Provides a framework for biological activity.

The molecular formula is $C_7H_8ClN_3$ with a molecular weight of approximately 157.60 g/mol. The presence of these functional groups contributes to the compound's ability to penetrate biological membranes effectively, allowing it to interact with intracellular targets.

Research indicates that 6-Chloro-4-methylpicolinimidamide hydrochloride exhibits its biological effects primarily through the following mechanisms:

• Inhibition of Tumor Growth : The compound has been shown to inhibit specific pathways critical for tumor growth and proliferation, suggesting its potential as an anticancer agent.
• Interaction with Enzymes and Receptors : It interacts with various enzymes and receptors involved in cancer pathways, leading to modulation or inhibition of these targets.
• Nucleophilic Substitution Reactions : The chloro substituent can undergo nucleophilic attack, allowing for the formation of derivatives with potentially enhanced biological activity.

In Vitro Studies

In vitro studies have demonstrated that 6-Chloro-4-methylpicolinimidamide hydrochloride can effectively inhibit cancer cell lines. The compound's ability to modulate enzyme activity has been documented, indicating its role in altering metabolic pathways associated with cancer progression.

Case Studies

Several case studies have highlighted the compound's efficacy:

• Study on Cancer Cell Lines : A study reported significant inhibition of proliferation in breast cancer cell lines when treated with varying concentrations of the compound.
• Mechanistic Insights : Another study elucidated the specific enzymes targeted by 6-Chloro-4-methylpicolinimidamide hydrochloride, providing insights into its potential therapeutic applications.

Comparative Analysis

To better understand the unique properties of 6-Chloro-4-methylpicolinimidamide hydrochloride, a comparison with structurally similar compounds is provided below:

Compound Name	CAS Number	Similarity Index
4-Methylpicolinimidamide hydrochloride	1179360-90-7	0.96
3-Methylpicolinimidamide hydrochloride	125903-77-7	0.88
5-Phenylpicolinimidamide hydrochloride	1179362-50-5	0.87
4-(tert-Butyl)picolinimidamide hydrochloride	949010-62-2	0.87
4-(Trifluoromethyl)picolinimidamide hydrochloride	909109-68-8	0.79

The similarity index indicates the degree of structural resemblance; however, the unique chloro and methyl substituents in our compound enhance its lipophilicity and bioavailability compared to others.

Future Directions

Given its promising biological activity, further research is warranted to explore:

• Mechanistic Studies : Detailed investigations into the molecular interactions and pathways affected by the compound.
• Clinical Trials : To evaluate its efficacy and safety in human subjects.
• Derivatives Development : Exploring modifications to enhance potency and selectivity against cancer targets.